Cas no 124750-95-4 (1H-Imidazole-5-carboxylicacid,4-(1,1,2,2,2-pentafluoroethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

1H-Imidazole-5-carboxylicacid,4-(1,1,2,2,2-pentafluoroethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid,4-(1,1,2,2,2-pentafluoroethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• 5-(1,1,2,2,2-pentafluoroethyl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylic acid
• DuP 532
• 1H-Imidazole-5-carboxylic acid, 4-(pentafluoroethyl)-2-propyl-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• 2-Propyl-4-pentafluoroethyl-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)imidazole-5-carboxylic acid
• 4-(pentafluoroethyl)-2-propyl-1-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazole-5-carboxylic acid
• Dup-532
• BDBM50230908
• PDSP1_000124
• RQGDXPDTZWGCQI-UHFFFAOYSA-N
• L-694492
• CHEMBL443269
• UNII-4BIT7V7BEO
• DTXSID00154476
• 4BIT7V7BEO
• SCHEMBL62
• dup532
• 1H-IMIDAZOLE-5-CARBOXYLIC ACID, 4-(1,1,2,2,2-PENTAFLUOROETHYL)-2-PROPYL-1-((2'-(2H-TETRAZOL-5-YL)(1,1'-BIPHENYL)-4-YL)METHYL)-
• BDBM82428
• PDSP2_000123
• AKOS040748287
• 4-(1,1,2,2,2-PENTAFLUOROETHYL)-2-PROPYL-1-((2'-(2H-TETRAZOL-5-YL)(1,1'-BIPHENYL)-4-YL)METHYL)-1H-IMIDAZOLE-5-CARBOXYLIC ACID
• SCHEMBL23861274
• 1H-Imidazole-5-carboxylic acid, 4-(1,1,2,2,2-pentafluoroethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(perfluoroethyl)-2-propyl-1H-imidazole-5-carboxylic acid
• CAS_124750-95-4
• L002873
• CB91356279
• PDSP1_000123
• 2-PROPYL-4-PENTAFLUOROETHYL-1-((2-(1H-TETRAZOL-5-YL)BIPHENYL-4-YL)METHYL)IMIDAZOLE-5-CARBOXYLIC ACID
• L-694,492
• 124750-95-4
• +Expand

• InChIKey： RQGDXPDTZWGCQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H19F5N6O2/c1-2-5-17-29-19(22(24,25)23(26,27)28)18(21(35)36)34(17)12-13-8-10-14(11-9-13)15-6-3-4-7-16(15)20-30-32-33-31-20/h3-4,6-11H,2,5,12H2,1H3,(H,35,36)(H,30,31,32,33)
• SMILES： FC(C1=C(C(O)=O)N(CC2C=CC(C3C=CC=CC=3C3=NNN=N3)=CC=2)C(CCC)=N1)(F)C(F)(F)F

Computed Properties

• Exact Mass: 506.14917
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 506.148965
• Heavy Atom Count: 36
• Complexity: 751
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 110

Experimental Properties

• PSA: 109.58
• Refractive Index: 1.617
• Boiling Point: 667.8°Cat760mmHg
• Flash Point: 357.7°C
• Density: 1.48